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Compound of Interest

Compound Name: TWS119 TFA

Cat. No.: B560273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, chemical properties, and

mechanism of action of TWS119, a potent small molecule inhibitor of Glycogen Synthase

Kinase-3β (GSK-3β). TWS119 has emerged as a critical tool in stem cell research and

presents potential for therapeutic development due to its ability to modulate the Wnt/β-catenin

signaling pathway.

Discovery and Background
TWS119 was identified through a high-throughput phenotypic screening of kinase-directed

combinatorial libraries.[1] The screen was designed to discover small molecules capable of

inducing neurogenesis in murine embryonic stem cells (ESCs).[1] TWS119, a 4,6-disubstituted

pyrrolopyrimidine, was isolated for its potent ability to induce neuronal differentiation.[1]

Subsequent affinity chromatography and biochemical assays identified its primary cellular

target as Glycogen Synthase Kinase-3β (GSK-3β), a key negative regulator of the canonical

Wnt/β-catenin signaling pathway.[1]

Chemical Properties
TWS119 is a cell-permeable compound with well-defined chemical characteristics crucial for its

biological activity and experimental application.
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Property Value Reference

Chemical Name

3-[[6-(3-aminophenyl)-7H-

pyrrolo[2,3-d]pyrimidin-4-

yl]oxy]-phenol

[2][3]

Molecular Formula C₁₈H₁₄N₄O₂ [2][3][4][5]

Molecular Weight 318.33 g/mol [2][5]

CAS Number 601514-19-6 [2][4][5]

Purity
≥90% to >98% (vendor

dependent)
[2][3][4][5]

Solubility

Soluble in DMSO (e.g., to 100

mM) and ethanol (e.g., to 5

mM)

[3][5]

Mechanism of Action: GSK-3β Inhibition and Wnt/β-
catenin Pathway Activation
TWS119 exerts its biological effects primarily through the potent and specific inhibition of GSK-

3β.[2][4][5][6][7]

GSK-3β Inhibition
GSK-3β is a constitutively active serine/threonine kinase that phosphorylates a wide range of

substrates, including β-catenin. TWS119 directly binds to GSK-3β, inhibiting its kinase activity.

[6] This inhibition prevents the phosphorylation of β-catenin.

Parameter Value Reference

IC₅₀ (GSK-3β) 30 nM (cell-free assay) [3][4][5][6][7]

K 126 nM [4][6]

Wnt/β-catenin Signaling Pathway Activation
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In the absence of a Wnt signal, GSK-3β is part of a "destruction complex" that phosphorylates

β-catenin, targeting it for ubiquitination and proteasomal degradation. By inhibiting GSK-3β,

TWS119 prevents β-catenin phosphorylation and subsequent degradation.[2] This leads to the

accumulation of β-catenin in the cytoplasm and its translocation to the nucleus.[2][6] In the

nucleus, β-catenin associates with T-cell factor/lymphoid enhancer-binding factor (TCF/LEF)

transcription factors to activate the expression of Wnt target genes.[1][8]
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Fig. 1: TWS119 mechanism of action in the Wnt/β-catenin pathway.

Experimental Protocols
Neuronal Differentiation of Mouse Embryonic Stem Cells
This protocol is adapted from the original discovery of TWS119's neurogenic properties.[1][9]
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Mouse embryonic stem cells (e.g., D3 cell line)[9]

ESC culture medium

Differentiation medium: MEMα supplemented with 2% FBS (or B27-supplemented

neurobasal medium for long-term culture)[9]

TWS119 stock solution (in DMSO)

Tissue culture plates

Antibodies for immunofluorescence (e.g., anti-TuJ1, anti-Map2)

Procedure:

Culture mouse ESCs to confluency under standard conditions.

To induce differentiation, treat the ESCs with TWS119 at a final concentration of 400 nM in

the differentiation medium.[1][3][5]

Incubate the cells for 2 days in the presence of TWS119.[1][9]

After 2 days, replace the medium with fresh, compound-free differentiation medium.[1][9]

Continue to culture for an additional 2-14 days, changing the medium as needed.[9]

Assess neuronal differentiation by immunofluorescence staining for neuronal markers such

as βIII-tubulin (TuJ1) and Microtubule-Associated Protein 2 (Map2).[1][9]
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Fig. 2: Workflow for TWS119-induced neuronal differentiation of ESCs.

TCF/LEF Reporter Assay
This assay quantifies the activation of the Wnt/β-catenin pathway by measuring the

transcriptional activity of TCF/LEF.[1]
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Cells transfected with a TCF/LEF luciferase reporter construct

TWS119 stock solution (in DMSO)

Cell culture medium

Luciferase assay reagent

Luminometer

Procedure:

Plate the TCF/LEF reporter cells in a multi-well plate.

Treat the cells with varying concentrations of TWS119 (e.g., up to 10 μM).[1]

Incubate for a defined period (e.g., 36 hours).[1]

Lyse the cells and measure luciferase activity using a luminometer according to the

manufacturer's instructions.

Normalize the luciferase activity to a co-transfected control reporter (e.g., Renilla luciferase)

or total protein concentration.

Applications in Research
TWS119 has become an invaluable tool across various research fields:

Stem Cell Biology: Inducing neuronal differentiation of pluripotent stem cells and studying the

mechanisms of cell fate determination.[1][2]

Cancer Research: Investigating the role of the Wnt/β-catenin pathway in cancer cell

proliferation and apoptosis.[4]

Immunology: Modulating T-cell differentiation, particularly in the generation of memory stem

T-cells for adoptive immunotherapies.[4][8][10]
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Neuroscience: Studying neuronal regeneration and protection in models of neurological

damage.[11]

Conclusion
TWS119 is a well-characterized and potent inhibitor of GSK-3β that serves as a reliable

activator of the Wnt/β-catenin signaling pathway. Its discovery has significantly advanced our

ability to manipulate cell fate, particularly in the context of stem cell differentiation. This guide

provides core technical information to aid researchers in the effective application of TWS119 in

their experimental designs. As with any biologically active small molecule, careful dose-

response studies are recommended for each specific cell type and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [TWS119: A Technical Guide to a Potent GSK-3β
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560273#discovery-and-chemical-properties-of-
tws119-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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